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For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive, step-by-step guide for utilizing MitoSOX Red,

a fluorogenic dye, for the selective detection of superoxide in the mitochondria of live cells

using confocal microscopy. This protocol is designed to assist researchers in accurately

quantifying mitochondrial reactive oxygen species (ROS), a key indicator of oxidative stress

implicated in numerous pathologies and drug-induced toxicities.

Introduction
Mitochondrial superoxide (O₂•⁻) is a primary reactive oxygen species generated as a byproduct

of oxidative phosphorylation.[1][2] Under pathological conditions, excessive superoxide

production can lead to mitochondrial dysfunction and cellular damage, contributing to a variety

of diseases, including cardiovascular and neurodegenerative disorders.[1][2] MitoSOX Red is a

cell-permeant cationic dihydroethidium derivative that selectively targets mitochondria.[1][3][4]

Once localized to the mitochondria, it is specifically oxidized by superoxide to produce a red

fluorescent product that intercalates with mitochondrial nucleic acids.[1][5] This specific

interaction allows for the sensitive and selective visualization and quantification of

mitochondrial superoxide in live cells.[3][6]
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MitoSOX Red's selectivity for mitochondrial superoxide is a key advantage. The probe is

readily oxidized by superoxide but not significantly by other reactive oxygen or nitrogen species

(ROS/RNS).[1][3][6] The resulting oxidized product exhibits a distinct fluorescence profile,

which can be measured to quantify superoxide levels.

Below is a diagram illustrating the workflow for detecting mitochondrial superoxide using

MitoSOX Red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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